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Compound of Interest

3-Acetamidobenzene-1-sulfonyl
Compound Name:
chloride

Cat. No.: B1274608

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, weight,
and other physicochemical properties of 3-Acetamidobenzene-1-sulfonyl chloride. It is
intended to serve as a valuable resource for researchers, scientists, and professionals involved
in drug development and other chemical synthesis applications.

Core Molecular Properties

3-Acetamidobenzene-1-sulfonyl chloride is an organic compound featuring a benzene ring
substituted with an acetamido group and a sulfonyl chloride group at positions 3 and 1,
respectively. The presence of the reactive sulfonyl chloride group makes it a key intermediate
in the synthesis of various sulfonamides, a class of compounds with diverse pharmacological
activities.

Physicochemical Data

The following table summarizes the key quantitative data for 3-Acetamidobenzene-1-sulfonyl
chloride.[1]
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Property Value

Molecular Formula CsHsCINOsS

Molecular Weight 233.67 g/mol

IUPAC Name 3-acetamidobenzenesulfonyl chloride
Canonical SMILES CC(=0)NC1=CC(=CC=C1)S(=0)(=0)ClI

InChl=1S/C8H8CINO3S/c1-6(11)10-7-3-2-4-

InChl

8(5-7)14(9,12)13/h2-5H,1H3,(H,10,11)
InChiKey BSNCGXHXSOEIEZ-UHFFFAOYSA-N
CAS Number 23905-46-6

Molecular Structure and Visualization

The molecular structure of 3-Acetamidobenzene-1-sulfonyl chloride is characterized by a
central benzene ring. An acetamido group (-NHCOCHS3) is attached to the third carbon atom of
the ring, while a sulfonyl chloride group (-SO2Cl) is bonded to the first carbon atom.

Starting Material Step 1: Acetylation Intermediate 1

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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sulfonyl chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1274608#3-acetamidobenzene-1-sulfonyl-chloride-
molecular-structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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